Cas no 13870-30-9 (Sodium silicate)

• Product Name: Sodium silicate
• CAS No: 13870-30-9
• MF: NaO₉Si₃
• MW: 251.240874290466
• CID: 93349
• Update Time: 2024-01-24

Sodium silicate Chemical and Physical Properties

Names and Identifiers

• Sodium silicate
• Silicate of soda
• Sodium Orthosilicate
• Silicic Acid Sodium Salt
• Sodium silicate glass
• Soluble glass
• Sodium silicate,powder
• Sodium silicate,liquid
• siliconsodiumoxide(si3na2o7)
• SODIUM SILICA GEL STAGE I
• SODIUM SILICA GEL STAGE II
• SODIUM TRISILICATE
• NA-SG-I
• NA-SG-II
• WATER GLASS
• disodium trisilicon heptaoxide
• SODIUM TRISILICATE POWDER
• SI3NA2O7
• SILICONSODIUMOXIDE
• SODIUM SILICATE PENTAHYDRAT
• Sodium silica gel Stage I extent of labeling: ~35 wt. % Na-K loading

• Inchi： 1S/Na.3O3Si/c;3*1-4(2)3/q+1;3*-2
• InChI Key： LAFBQKLINPNURY-UHFFFAOYSA-N
• SMILES： [Na+].[Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Si]([O-])([O-])=O

Computed Properties

• Exact Mass: 250.87500
• Monoisotopic Mass: 121.94121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: powder
• Density: 0.7 g/mL at 25 °C
• Melting Point: 750 °C
• PSA: 189.57000
• LogP: -2.21160

Sodium silicate Security Information

• Hazardous Material transportation number：UN 2813 4.3/PG 2
• WGK Germany：1
• Hazard Category Code： 36/37/38-34-15-11-14/15
• Safety Instruction： 26-45-43-36/37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38